Remarkable thermoresponsive nanofibers from γ-peptides†

Chemical Communications Pub Date: 2013-08-08 DOI: 10.1039/C3CC45383A

Abstract

Conformational analysis of γ-peptides composed of 4,4-gem-dimethyl γ-amino acids, their spontaneous self-assembly into nanofibrillar superstructures and remarkable thermoreversible gelation properties in various organic solvents are studied. This new generation of γ-peptides may serve as potential templates to design advanced biomaterials.

Graphical abstract: Remarkable thermoresponsive nanofibers from γ-peptides
Remarkable thermoresponsive nanofibers from γ-peptides†